Cas no 2089207-02-1 (Butanamide, 4-bromo-N-[2-(2,6-dioxo-3-piperidinyl)-2,3-dihydro-1-oxo-1H-isoindol-4-yl]-)

• Product Name: Butanamide, 4-bromo-N-[2-(2,6-dioxo-3-piperidinyl)-2,3-dihydro-1-oxo-1H-isoindol-4-yl]-
• CAS No: 2089207-02-1
• MF: C₁₇H₁₈BrN₃O₄
• MW: 408.24652338028
• CID: 5306212
• Update Time: 2025-06-30

Butanamide, 4-bromo-N-[2-(2,6-dioxo-3-piperidinyl)-2,3-dihydro-1-oxo-1H-isoindol-4-yl]- Chemical and Physical Properties

Names and Identifiers

• Butanamide, 4-bromo-N-[2-(2,6-dioxo-3-piperidinyl)-2,3-dihydro-1-oxo-1H-isoindol-4-yl]-

• Inchi： 1S/C17H18BrN3O4/c18-8-2-5-14(22)19-12-4-1-3-10-11(12)9-21(17(10)25)13-6-7-15(23)20-16(13)24/h1,3-4,13H,2,5-9H2,(H,19,22)(H,20,23,24)
• InChI Key： AKHDFNYVJBBGMV-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC2=C1CN(C1CCC(=O)NC1=O)C2=O)(=O)CCCBr

Additional information on Butanamide, 4-bromo-N-[2-(2,6-dioxo-3-piperidinyl)-2,3-dihydro-1-oxo-1H-isoindol-4-yl]-

Research Brief on Butanamide, 4-bromo-N-[2-(2,6-dioxo-3-piperidinyl)-2,3-dihydro-1-oxo-1H-isoindol-4-yl]- (CAS: 2089207-02-1)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of targeted protein degradation as a therapeutic strategy. Among the emerging compounds, Butanamide, 4-bromo-N-[2-(2,6-dioxo-3-piperidinyl)-2,3-dihydro-1-oxo-1H-isoindol-4-yl]- (CAS: 2089207-02-1) has garnered attention due to its potential as a proteolysis-targeting chimera (PROTAC) or a related small-molecule degrader. This research brief synthesizes the latest findings on this compound, focusing on its chemical properties, mechanism of action, and therapeutic applications.

The compound, characterized by its unique brominated butanamide structure linked to a phthalimide moiety, is designed to selectively target and degrade specific proteins involved in disease pathways. Recent studies have elucidated its role in the ubiquitin-proteasome system (UPS), where it facilitates the polyubiquitination and subsequent degradation of target proteins. This mechanism is particularly relevant in oncology, where the compound has shown promise in degrading oncogenic proteins such as BET family members and other transcription factors.

In vitro and in vivo studies have demonstrated the compound's efficacy in various cancer models. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that this compound exhibited potent anti-proliferative activity against multiple myeloma cell lines by degrading BRD4, a key epigenetic regulator. The study highlighted the compound's high selectivity and low off-target effects, making it a promising candidate for further development. Additionally, its pharmacokinetic properties, including oral bioavailability and metabolic stability, have been optimized to enhance its therapeutic potential.

Beyond oncology, recent research has explored the compound's applicability in neurodegenerative diseases. A 2024 preprint in BioRxiv suggested its potential in degrading tau aggregates, a hallmark of Alzheimer's disease. The compound's ability to cross the blood-brain barrier (BBB) and its favorable safety profile in preclinical models underscore its versatility as a therapeutic agent. However, further validation in clinical settings is necessary to confirm these findings.

In conclusion, Butanamide, 4-bromo-N-[2-(2,6-dioxo-3-piperidinyl)-2,3-dihydro-1-oxo-1H-isoindol-4-yl]- represents a promising avenue in targeted protein degradation. Its unique chemical structure and mechanistic insights position it as a valuable tool for both basic research and drug development. Future studies should focus on optimizing its delivery systems and expanding its therapeutic indications, paving the way for clinical translation.